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Compound of Interest

Compound Name: HODHBt

Cat. No.: B1673326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 3-Hydroxy-1,2,3-benzotriazin-4(3H)-one

(HODHBt) and its inhibitory activity against Protein Tyrosine Phosphatase Non-Receptor Type

1 (PTPN1) and Type 2 (PTPN2). The data presented herein is supported by experimental

findings and includes a comparative analysis with the known PTPN1/N2 inhibitor, ABBV-CLS-

484.

Performance Comparison of PTPN1/N2 Inhibitors
The inhibitory potency of HODHBt against PTPN1 and PTPN2 was determined and compared

with ABBV-CLS-484, a known active-site inhibitor of these phosphatases. The half-maximal

inhibitory concentration (IC50) values, which represent the concentration of an inhibitor

required to reduce the activity of an enzyme by half, are summarized in the table below.
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Inhibitor Target IC50 Value
Mechanism of
Inhibition

HODHBt PTPN1 601 μM[1][2]
Mixed Inhibition[1][2]

[3][4]

HODHBt PTPN2 544 μM[1][2]
Mixed Inhibition[1][2]

[3][4]

ABBV-CLS-484 (AC-

484)
PTPN1 2.5 nM[5][6]

Active-site Inhibition[3]

[4][5]

ABBV-CLS-484 (AC-

484)
PTPN2 1.8 nM[5][6]

Active-site Inhibition[3]

[4][5]

Signaling Pathway and Inhibition Mechanism
PTPN1 and PTPN2 are key negative regulators of the Janus kinase (JAK) and Signal

Transducer and Activator of Transcription (STAT) signaling pathway.[7][8][9] These

phosphatases dephosphorylate activated JAKs and STATs, thereby attenuating cytokine

signaling. HODHBt, through its mixed inhibition of PTPN1 and PTPN2, enhances the

phosphorylation of STAT proteins, including STAT1, STAT3, and STAT5, in a cytokine-

dependent manner.[1][2][7] This leads to the potentiation of downstream signaling cascades.
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Caption: HODHBt inhibits PTPN1 and PTPN2, enhancing STAT phosphorylation.
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Experimental Workflow for Determining Inhibitory
Activity
The following diagram outlines the key steps in a typical experimental workflow to assess the

inhibitory activity of compounds against PTPN1 and PTPN2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1673326?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11457865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11457865/
https://insight.jci.org/articles/view/179680
https://insight.jci.org/articles/view/179680
https://www.researchgate.net/publication/382972033_The_HIV_latency_reversing_agent_HODHBt_inhibits_the_phosphatases_PTPN1_and_PTPN2
https://pubmed.ncbi.nlm.nih.gov/39115957/
https://pubmed.ncbi.nlm.nih.gov/39115957/
https://www.bioworld.com/articles/701616-abbvie-and-calico-life-sciences-publish-data-illustrating-preclinical-antitumor-efficacy-of-abbv-cls-484?v=preview
https://www.bioworld.com/articles/701616-abbvie-and-calico-life-sciences-publish-data-illustrating-preclinical-antitumor-efficacy-of-abbv-cls-484?v=preview
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0043-1763633
https://www.biorxiv.org/content/10.1101/2025.07.02.662801v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC8762727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8762727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8762727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10854786/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10854786/
https://www.benchchem.com/product/b1673326#confirming-hodhbt-s-inhibition-of-ptpn1-and-ptpn2
https://www.benchchem.com/product/b1673326#confirming-hodhbt-s-inhibition-of-ptpn1-and-ptpn2
https://www.benchchem.com/product/b1673326#confirming-hodhbt-s-inhibition-of-ptpn1-and-ptpn2
https://www.benchchem.com/product/b1673326#confirming-hodhbt-s-inhibition-of-ptpn1-and-ptpn2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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